Cas no 2361638-52-8 (N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide)

• Product Name: N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide
• CAS No: 2361638-52-8
• MF: C₁₅H₁₃FN₂O₂
• MW: 272.274327039719
• CID: 5412556
• PubChem ID: 139021228
• Update Time: 2025-06-07

N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26588195
• 2361638-52-8
• Z2738287378
• N-[[6-(4-Fluorophenoxy)pyridin-2-yl]methyl]prop-2-enamide
• N-{[6-(4-fluorophenoxy)pyridin-2-yl]methyl}prop-2-enamide
• N-[[6-(4-Fluorophenoxy)-2-pyridinyl]methyl]-2-propenamide
• N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide

• Inchi： 1S/C15H13FN2O2/c1-2-14(19)17-10-12-4-3-5-15(18-12)20-13-8-6-11(16)7-9-13/h2-9H,1,10H2,(H,17,19)
• InChI Key： QYJZBFOLXSJELR-UHFFFAOYSA-N
• SMILES： C(NCC1=NC(OC2=CC=C(F)C=C2)=CC=C1)(=O)C=C

Computed Properties

• Exact Mass: 272.09610582g/mol
• Monoisotopic Mass: 272.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.213±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 466.7±45.0 °C(Predicted)
• pka: 13.61±0.46(Predicted)

Additional information on N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide

Professional Introduction to N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide (CAS No. 2361638-52-8)

N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide, a compound with the CAS number 2361638-52-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule, featuring a pyridine core linked to a prop-2-enamide moiety and a 4-fluorophenoxy substituent, makes it an intriguing candidate for further investigation.

The pyridine ring is a cornerstone in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. In N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide, the pyridine ring is further functionalized with a 4-fluorophenoxy group, which introduces additional electronic and steric properties that can modulate the compound's biological activity. The prop-2-enamide moiety, on the other hand, provides a flexible linker that can influence the conformation and binding affinity of the molecule to its target.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The presence of a 4-fluorophenoxy group in N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide aligns with this trend, suggesting that it may exhibit improved pharmacokinetic properties compared to its non-fluorinated counterparts. This feature has made the compound a subject of interest for drug discovery efforts aimed at developing novel therapeutics.

The synthesis of N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the pyridine-pyrimidine bond, followed by the introduction of the prop-2-enamide group and finally, the attachment of the 4-fluorophenoxy moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

In terms of biological activity, preliminary investigations have shown that N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide exhibits promising interactions with various biological targets. These interactions have been explored through both computational modeling and experimental assays. Computational studies have predicted that the compound may bind to enzymes involved in metabolic pathways relevant to inflammation and cancer. Experimental data from cell-based assays have further supported these predictions by demonstrating inhibitory effects on key enzymes such as COX-2 and kinases.

The role of fluorine atoms in modulating biological activity cannot be overstated. In many cases, fluorine atoms can enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility. The 4-fluorophenoxy group in N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide is expected to contribute significantly to these effects, making it an attractive scaffold for drug development. Additionally, fluorine atoms can influence the conformational flexibility of molecules, which can be critical for achieving optimal binding interactions with biological targets.

Current research in medicinal chemistry is increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs). N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide has emerged as a potential candidate for targeting PPIs due to its structural features. The pyridine core and prop-2-enamide moiety are well-suited for interacting with hydrophobic pockets on protein surfaces, while the 4-fluorophenoxy group can provide additional binding anchors.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide has shown promise in this regard, with initial studies indicating good oral bioavailability and reasonable metabolic stability. These properties are crucial for ensuring that the compound reaches therapeutic levels in vivo and remains active long enough to exert its desired effects.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide will play an increasingly important role in drug discovery efforts. Their unique structural features and promising biological activities make them valuable tools for exploring new treatment strategies across various disease areas.

In conclusion, N-{6-(4-fluorophenoxy)pyridin-2-ylmethyl}prop-2-enamide (CAS No. 2361638-52-8) represents a significant advancement in pharmaceutical chemistry. Its structural design, featuring a pyridine core linked to a prop-2-enamide moiety and a 4-fluorophenoxy substituent, makes it an intriguing candidate for further investigation. Preliminary studies suggest that this compound exhibits promising biological activities and favorable pharmacokinetic properties, positioning it as a valuable asset in ongoing drug discovery efforts.